Cas no 161563-79-7 (6-Methylimidazo[2,1-b]thiazole-5-carbohydrazide)

• Product Name: 6-Methylimidazo[2,1-b]thiazole-5-carbohydrazide
• CAS No: 161563-79-7
• MF: C₇H₈N₄OS
• MW: 196.229619026184
• MDL: MFCD03086213
• CID: 134022
• PubChem ID: 373104
• Update Time: 2025-06-13

6-Methylimidazo[2,1-b]thiazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 6-Methylimidazo[2,1-b]thiazole-5-carbohydrazide
• 6-methylimidazo[2,1-b][1,3]thiazole-5-carbohydrazide
• Imidazo[2,1-b]thiazole-5-carboxylicacid, 6-methyl-, hydrazide
• AKOS002053706
• SB86103
• CHEMBL1983381
• MFCD03086213
• CS-0333939
• J-518909
• DTXSID10327356
• 161563-79-7
• Imidazo[2,1-b]thiazole-5-carboxylicacid,6-methyl-,hydrazide
• SR-01000642955-1
• F1395-0053
• FT-0621236
• NCI60_017064
• Imidazo[2,1-b]thiazole-5-carboxylic acid, 6-methyl-, hydrazide
• NSC649046
• NSC-649046
• CCG-53813
• 7M-324S

• MDL： MFCD03086213
• Inchi： 1S/C7H8N4OS/c1-4-5(6(12)10-8)11-2-3-13-7(11)9-4/h2-3H,8H2,1H3,(H,10,12)
• InChI Key： LPBZKHDAKWWKDV-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(C)=C2C(NN)=O

Computed Properties

• Exact Mass: 196.04200
• Monoisotopic Mass: 196.04188206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Melting Point: 183-184°
• PSA: 100.66000
• LogP: 1.39890

6-Methylimidazo[2,1-b]thiazole-5-carbohydrazide Security Information

• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Additional information on 6-Methylimidazo[2,1-b]thiazole-5-carbohydrazide

Professional Introduction to 6-Methylimidazo[2,1-b]thiazole-5-carbohydrazide (CAS No. 161563-79-7)

6-Methylimidazo[2,1-b]thiazole-5-carbohydrazide (CAS No. 161563-79-7) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the imidazo[2,1-b]thiazole class, a scaffold that has been extensively studied for its pharmacological relevance. The presence of a carbohydrazide functional group in its molecular structure enhances its reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The imidazo[2,1-b]thiazole core is a fused bicyclic system consisting of an imidazole ring and a thiazole ring, both of which are known for their broad spectrum of biological activities. These include antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The methyl substituent at the 6-position of the imidazo[2,1-b]thiazole ring further modulates its electronic and steric properties, influencing its interactions with biological targets. The carbohydrazide moiety at the 5-position introduces a reactive site that can participate in various chemical transformations, such as condensation reactions with aldehydes and ketones, leading to the formation of Schiff bases and other functional derivatives.

In recent years, 6-Methylimidazo[2,1-b]thiazole-5-carbohydrazide has been explored as a key intermediate in the development of novel therapeutic agents. One of the most promising areas of research has been its application in oncology. Studies have demonstrated that derivatives of this compound can exhibit inhibitory effects on various kinases and other enzymes involved in cancer cell proliferation and survival. For instance, modifications at the carbohydrazide group have been shown to enhance binding affinity to target proteins, leading to more potent and selective inhibitors.

Moreover, the structure-activity relationship (SAR) of 6-Methylimidazo[2,1-b]thiazole-5-carbohydrazide has been extensively investigated to optimize its pharmacological profile. Researchers have focused on modifying substituents at different positions of the molecule to fine-tune its biological activity. For example, replacing the methyl group with other alkyl or aryl groups has been found to alter the compound's solubility and metabolic stability. Additionally, introducing halogen atoms or nitrogen-containing heterocycles into the core structure has been shown to enhance binding interactions with biological targets.

The synthetic utility of 6-Methylimidazo[2,1-b]thiazole-5-carbohydrazide has also been a subject of interest. Its versatile reactivity allows for the facile preparation of a wide range of derivatives through functional group transformations. For instance, the carbohydrazide group can be readily converted into hydrazones or thiosemicarbazides by reacting with aldehydes or ketones. These derivatives have been found to exhibit enhanced biological activities compared to the parent compound.

Recent advancements in computational chemistry have further facilitated the design and optimization of 6-Methylimidazo[2,1-b]thiazole-5-carbohydrazide derivatives. Molecular docking studies have been used to predict binding modes and affinities for various biological targets. These computational approaches have helped researchers identify key structural features that contribute to bioactivity, enabling more rational drug design strategies.

In addition to its pharmaceutical applications, 6-Methylimidazo[2,1-b]thiazole-5-carbohydrazide has shown potential in other areas such as agrochemicals and material science. Its unique structural features make it a suitable candidate for developing novel pesticides and herbicides. Furthermore, its ability to form coordination complexes with metal ions has led to investigations into its use as a ligand in catalytic systems.

The future directions for research on 6-Methylimidazo[2,1-b]thiazole-5-carbohydrazide are vast and exciting. Continued exploration of its pharmacological properties is expected to lead to the discovery of new therapeutic agents targeting various diseases. Additionally, advancements in synthetic methodologies will likely expand its utility as an intermediate in drug development pipelines.

In conclusion,6-Methylimidazo[2,1-b]thiazole-5-carbohydrazide (CAS No. 161563-79-7) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features and reactivity make it a valuable tool for developing novel bioactive molecules with applications ranging from medicine to agriculture.